Cas no 100132-79-4 (Benzenesulfonamide, N-(2,3-dihydroxypropyl)-4-methyl-)

• Product Name: Benzenesulfonamide, N-(2,3-dihydroxypropyl)-4-methyl-
• CAS No: 100132-79-4
• MF: C₁₀H₁₅NO₄S
• MW: 245.2954018116
• CID: 1125412
• PubChem ID: 3712230
• Update Time: 2025-04-20

Benzenesulfonamide, N-(2,3-dihydroxypropyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2,3-dihydroxypropyl)-4-methyl-
• N-(2,3-dihydroxypropyl)-4-methylbenzenesulfonamide
• DTXSID00395382
• AKOS015518157
• 100132-79-4
• SCHEMBL13840405
• Oprea1_126547
• DB-403094

• Inchi： 1S/C10H15NO4S/c1-8-2-4-10(5-3-8)16(14,15)11-6-9(13)7-12/h2-5,9,11-13H,6-7H2,1H3
• InChI Key： ASCBOWGFNIMYDP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC(CO)O)(=O)=O

Computed Properties

• Exact Mass: 245.072179g/mol
• Monoisotopic Mass: 245.072179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 245.3g/mol
• XLogP3: 0
• Topological Polar Surface Area: 95Ų